Cas no 2060056-92-8 (Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]-)

• Product Name: Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]-
• CAS No: 2060056-92-8
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5222385
• Update Time: 2025-06-27

Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]-

• Inchi： 1S/C10H22N2O/c1-12-7-9(13)6-10(8-11)4-2-3-5-10/h9,12-13H,2-8,11H2,1H3
• InChI Key： XKJRYZGNOMZFHU-UHFFFAOYSA-N
• SMILES： C(C1(CCCC1)CN)C(O)CNC

Additional information on Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]-

Introduction to Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]- (CAS No. 2060056-92-8)

Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]- (CAS No. 2060056-92-8) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound is characterized by its unique molecular structure, which includes a cyclopentane ring and multiple functional groups, such as amines and alcohols. These features contribute to its diverse chemical properties and potential biological activities.

The chemical formula of Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]- is C₉H₁₉N₃O, and its molecular weight is approximately 177.26 g/mol. The compound's structure consists of a cyclopentane ring with an ethyl group attached, which further bears an aminomethyl group and a methylaminomethyl group. This intricate arrangement of functional groups imparts the molecule with unique reactivity and solubility properties, making it an interesting subject for both academic and industrial research.

In the realm of pharmaceutical research, Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]- has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its interactions with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding suggests that Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]- could be further optimized to develop novel therapeutic agents for conditions such as Alzheimer's disease.

Beyond its potential therapeutic applications, Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]- has also been investigated for its use in chemical synthesis. Its versatile functional groups make it an excellent starting material for the synthesis of more complex molecules. Researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of advanced materials with enhanced mechanical and thermal properties. The ability to modify the molecule through various chemical reactions opens up numerous possibilities for its application in materials science and nanotechnology.

The synthesis of Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]- typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of cyclopentanone with appropriate amino derivatives followed by reduction steps to introduce the desired functional groups. Advances in catalytic methods have significantly improved the efficiency and sustainability of these syntheses, making the production of this compound more accessible for both laboratory and industrial settings.

In terms of safety and handling, it is important to note that while Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]- is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The future prospects for Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]- are promising across multiple domains. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in different environments, facilitating its use in drug design and material development. Furthermore, collaborative efforts between academia and industry are driving innovation in the synthesis and application of this versatile molecule.

In conclusion, Cyclopentaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]- (CAS No. 2060056-92-8) represents a fascinating area of study within the broader field of organic chemistry. Its unique molecular structure and diverse chemical properties make it a valuable resource for researchers exploring new frontiers in pharmaceuticals, materials science, and beyond. As research progresses, it is likely that this compound will continue to play a significant role in advancing scientific knowledge and technological innovation.